Cas no 1936101-58-4 (1,3-dioxoisoindolin-2-yl pent-4-ynoate)
1,3-dioxoisoindolin-2-yl pent-4-ynoate Chemical and Physical Properties
Names and Identifiers
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- 1,3-dioxoisoindolin-2-yl pent-4-ynoate
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1,3-dioxoisoindolin-2-yl pent-4-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FG35-50mg |
1,3-dioxoisoindolin-2-yl pent-4-ynoate |
1936101-58-4 | tech grade | 50mg |
$140.00 | 2024-06-17 | |
| 1PlusChem | 1P01FG35-100mg |
1,3-dioxoisoindolin-2-yl pent-4-ynoate |
1936101-58-4 | tech grade | 100mg |
$207.00 | 2024-06-17 | |
| 1PlusChem | 1P01FG35-250mg |
1,3-dioxoisoindolin-2-yl pent-4-ynoate |
1936101-58-4 | tech grade | 250mg |
$307.00 | 2024-06-17 | |
| A2B Chem LLC | AX99505-50mg |
1,3-dioxoisoindolin-2-yl pent-4-ynoate |
1936101-58-4 | tech grade | 50mg |
$148.00 | 2024-04-20 | |
| A2B Chem LLC | AX99505-100mg |
1,3-dioxoisoindolin-2-yl pent-4-ynoate |
1936101-58-4 | tech grade | 100mg |
$218.00 | 2024-04-20 | |
| A2B Chem LLC | AX99505-250mg |
1,3-dioxoisoindolin-2-yl pent-4-ynoate |
1936101-58-4 | tech grade | 250mg |
$324.00 | 2024-04-20 |
1,3-dioxoisoindolin-2-yl pent-4-ynoate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1,3-dioxoisoindolin-2-yl pent-4-ynoate
Recent Advances in the Study of 1,3-Dioxoisoindolin-2-yl Pent-4-ynoate (CAS: 1936101-58-4) in Chemical Biology and Pharmaceutical Research
The compound 1,3-dioxoisoindolin-2-yl pent-4-ynoate (CAS: 1936101-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of bioactive compounds and has shown promising potential in various therapeutic areas. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in medicine.
Recent studies have highlighted the role of 1,3-dioxoisoindolin-2-yl pent-4-ynoate as a key building block in the development of novel pharmaceutical agents. Its structure, which combines a phthalimide moiety with a pent-4-ynoate group, allows for diverse chemical modifications, making it an attractive candidate for the design of targeted therapies. Researchers have successfully utilized this compound in click chemistry reactions, enabling the efficient conjugation of biomolecules and the development of drug-delivery systems with enhanced specificity and efficacy.
In the context of drug discovery, 1,3-dioxoisoindolin-2-yl pent-4-ynoate has been employed in the synthesis of small-molecule inhibitors targeting critical enzymes involved in disease pathways. For instance, recent publications have demonstrated its utility in the development of proteasome inhibitors, which are of particular interest in oncology for their potential to induce apoptosis in cancer cells. The compound's ability to act as a Michael acceptor further enhances its reactivity, facilitating the formation of covalent bonds with nucleophilic residues in target proteins.
Beyond its applications in drug synthesis, this compound has also been investigated for its direct biological effects. Preliminary in vitro studies suggest that 1,3-dioxoisoindolin-2-yl pent-4-ynoate exhibits moderate anti-inflammatory and antioxidant properties, possibly due to its interaction with cellular redox systems. These findings open new avenues for exploring its therapeutic potential in inflammatory and oxidative stress-related disorders, although further mechanistic studies are required to fully elucidate its mode of action.
The safety profile and pharmacokinetic properties of 1,3-dioxoisoindolin-2-yl pent-4-ynoate have also been subjects of recent investigation. While the compound demonstrates favorable stability under physiological conditions, researchers have noted the need for structural optimization to improve its bioavailability and reduce potential off-target effects. Advances in prodrug strategies and formulation technologies are expected to address these challenges, paving the way for its broader application in clinical settings.
In conclusion, 1,3-dioxoisoindolin-2-yl pent-4-ynoate (CAS: 1936101-58-4) represents a promising chemical entity with multifaceted applications in pharmaceutical research. Its unique structural attributes and reactivity profile make it a valuable tool for drug discovery, while its emerging biological activities warrant further exploration. As research in this area continues to evolve, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.
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